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Compound of Interest

Compound Name: Diethyl pimelate

Cat. No.: B1583745

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of the core thermophysical
properties of Diethyl pimelate (CAS No. 2050-20-6). The following sections detail key physical
constants, experimental methodologies for their determination, and a logical workflow for the
characterization of such properties. All quantitative data has been compiled and summarized

for clarity and ease of comparison.

Core Thermophysical Data

Diethyl pimelate, also known as diethyl heptanedioate, is a clear, colorless liquid with the
molecular formula C11H2004.[1][2][3] Its key thermophysical properties are summarized in the
tables below. These values are critical for a wide range of applications, from chemical synthesis

to its use as a flavoring agent.

Table 1: Key Physical and Chemical Properties of Diethyl Pimelate
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Property Value Conditions Reference(s)
Molecular Weight 216.27 g/mol - [1]

Density 0.9928 g/cms3 20 °C [1]

0.996 g/cm3 - [4]

0.993 g/mL - [5]

0.994 g/mL 25 °C [6][7]

Melting Point 24 °C - [1][41[5][6][8]
Boiling Point 149 °C 18 Torr [1]

267.6 °C 760 mmHg [4]

254 °C - (51l

192-194 °C 100 mmHg [6][7]

Flash Point 117.4 °C - [4]

>230 °F (>110 °C) - [8]

93 °C - [9]

Refractive Index n20/D 1.430 20 °C [415171181
Vapor Pressure 0.0081 mmHg 25°C [4]

Surface Tension 32.63 dyn/cm - [5]

Solubility 1.97 g/L (slightly ] 4]

soluble)

Table 2: Additional Physicochemical Parameters
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Parameter Value Method Reference(s)
LogP 2.06310 [4]
XLogP3 1.9 [4]
Hydrogen Bond Donor
0 [4]

Count
Hydrogen Bond

ydrog 4 4]
Acceptor Count
Rotatable Bond Count 10 [4]

Exact Mass 216.13615911 [4]
Molar Volume 217.8 mL/mol [5]
Molecular Refractive

56.27 mL/mol [5]

Power

Experimental Protocols for Thermophysical

Property Measurement

While specific experimental protocols for Diethyl pimelate were not detailed in the reviewed

literature, general and standardized methods for determining the thermophysical properties of

esters are well-established. These methodologies provide a framework for the accurate and

reproducible characterization of Diethyl pimelate.

Density Measurement

The density of liquid esters is commonly measured using a digital vibrating tube densitometer,

such as an Anton Paar DMA series instrument.[10][11]

Methodology:

o Calibration: The instrument is calibrated using dry air and ultrapure water at a known

temperature and pressure.
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o Sample Injection: A small, bubble-free aliquot of the sample (Diethyl pimelate) is injected
into the oscillating U-tube.

o Temperature Equilibration: The sample is allowed to thermally equilibrate to the desired
temperature, controlled by a Peltier thermostat.

o Measurement: The instrument measures the oscillation period of the U-tube containing the
sample. This period is directly related to the density of the sample.

o Data Acquisition: The density value is recorded. For temperature-dependent studies,
measurements are repeated at various temperature setpoints.

Viscosity Measurement

The dynamic or kinematic viscosity of esters can be determined using a viscometer, such as a
Redwood viscometer or a rolling-ball viscometer, often following ASTM standards like ASTM
D445.[12]

Methodology:

o Apparatus Setup: The viscometer is cleaned, dried, and mounted in a constant temperature
bath.

o Sample Loading: A specific volume of Diethyl pimelate is introduced into the viscometer.
e Thermal Equilibration: The sample is allowed to reach thermal equilibrium with the bath.

o Flow Time Measurement: The time taken for the liquid to flow between two marked points
(for a capillary viscometer) or for a ball to roll a specific distance is measured.

o Calculation: The kinematic viscosity is calculated from the flow time and the viscometer
constant. The dynamic viscosity can then be determined by multiplying the kinematic
viscosity by the density of the fluid at the same temperature.

Refractive Index Measurement

The refractive index is typically measured using a refractometer, such as an Abbé
refractometer.
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Methodology:

Calibration: The refractometer is calibrated using a standard of known refractive index, often
distilled water.

o Sample Application: A few drops of Diethyl pimelate are placed on the prism surface.

o Measurement: The instrument's optics are adjusted to bring the dividing line between the
light and dark fields into sharp focus at the crosshairs. The refractive index is then read from
the scale.

o Temperature Control: The measurement is performed at a constant, controlled temperature
(commonly 20°C) as the refractive index is temperature-dependent.

Surface Tension Measurement

Surface tension can be measured using various methods, including the du Nouly ring method or
the Wilhelmy plate method with a tensiometer.

Methodology (du Noily Ring Method):

Apparatus Setup: A clean platinum-iridium ring is attached to a sensitive balance.

Sample Preparation: Diethyl pimelate is placed in a clean, temperature-controlled vessel.

Measurement: The ring is immersed in the liquid and then slowly raised. The force required
to pull the ring from the surface of the liquid is measured just before the liquid film breaks.

Calculation: The surface tension is calculated from the measured force, the dimensions of

the ring, and a correction factor.

Logical Workflow for Thermophysical
Characterization

The following diagram illustrates a logical workflow for the comprehensive thermophysical
characterization of a substance like Diethyl pimelate.
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Workflow for Thermophysical Property Characterization
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Caption: Logical workflow for the characterization of thermophysical properties.
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Signaling Pathways

A review of the scientific literature did not yield any information regarding specific signaling
pathways associated with Diethyl pimelate. As a simple dicarboxylic acid ester, it is primarily
recognized for its physical properties and role as a synthetic intermediate rather than for
specific biological or pharmacological activities that would involve signaling pathway
modulation. Its applications in the pharmaceutical industry are more likely to be as a solvent,
plasticizer, or a building block in the synthesis of more complex molecules.

The following diagram represents a generalized experimental workflow for screening a
compound against a panel of known signaling pathways, which would be a standard approach
in early-stage drug discovery if a compound were being investigated for biological activity.
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General Workflow for Signaling Pathway Screening
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Caption: General workflow for screening compound effects on signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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